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Compound of Interest

Compound Name: 5-Methoxy-2-nitroaniline

Cat. No.: B042563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the thermodynamical properties
of 5-Methoxy-2-nitroaniline (C7HsN20s3), a key intermediate in the synthesis of various dyes
and pharmaceutical compounds. Understanding the thermal behavior and energy profile of this
molecule is critical for process optimization, safety assessments, and formulation development.
This document summarizes key thermodynamic parameters, details the experimental
methodologies for their determination, and visualizes relevant workflows.

Core Physicochemical and Thermodynamic
Properties

The thermodynamic characterization of 5-Methoxy-2-nitroaniline is essential for its handling,
reaction monitoring, and storage. Below is a summary of its fundamental properties.
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Property Value Source
Molecular Formula C7HsN20s3 [1112]
Molecular Weight 168.15 g/mol [1][2]
Melting Point 127.0-133.0 °C [2]
N Emits toxic fumes of nitrogen
Decomposition ) )
oxides upon heating.[3]
Solubility
Water < 0.1 mg/mL at 20°C [3]
Very soluble in alcohol,
Organic Solvents acetone, benzene, acetic acid,

and ethyl acetate.[3]

Note: Specific quantitative data for enthalpy of fusion and heat capacity are not readily
available in the cited literature. For analogous nitroaromatic compounds, the enthalpy of fusion
typically ranges from 20 to 40 kJ/mol. The heat capacity of organic solids of similar molecular
weight is generally in the range of 150-250 J/(mol-K) at room temperature. Experimental
determination is recommended for precise values.

Experimental Methodologies for Thermal Analysis

A thorough understanding of the thermodynamical characteristics of 5-Methoxy-2-nitroaniline
necessitates the application of specialized analytical techniques. The following sections detail
the standard experimental protocols for these analyses.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is crucial for determining the thermal stability and decomposition
profile of 5-Methoxy-2-nitroaniline.

Objective: To measure the change in mass of the sample as a function of temperature in a
controlled atmosphere.

Apparatus: A calibrated thermogravimetric analyzer.
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Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of 5-Methoxy-2-nitroaniline into a ceramic
or platinum TGA pan.

¢ Instrument Setup: Place the sample pan in the TGA furnace.

o Atmosphere: Purge the furnace with an inert gas, typically nitrogen, at a flow rate of 20-50
mL/min to prevent oxidative decomposition.

o Heating Program: Heat the sample from ambient temperature to approximately 400°C at a
linear heating rate of 10°C/min.

o Data Acquisition: Continuously record the sample mass as a function of temperature. The
resulting data is plotted as a percentage of initial mass versus temperature.

Data Analysis: The TGA thermogram is analyzed to determine the onset temperature of
decomposition (T_onset) and the temperature at which 5% mass loss occurs (T_d5), which are
key indicators of thermal stability.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is employed to measure the heat flow associated with thermal
transitions in 5-Methoxy-2-nitroaniline, such as melting and decomposition.

Objective: To determine the melting point, enthalpy of fusion (AH_fus), and to observe any
other endothermic or exothermic transitions.

Apparatus: A calibrated differential scanning calorimeter.
Procedure:

o Sample Preparation: Accurately weigh 2-5 mg of 5-Methoxy-2-nitroaniline into a
hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

 Instrument Setup: Place the sample and reference pans in the DSC cell.
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o Atmosphere: Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50
mL/min.

e Heating Program: Heat the sample from ambient temperature to a temperature above its
melting point, for instance, to 150°C, at a controlled heating rate, typically 10°C/min.

» Data Acquisition: Record the differential heat flow between the sample and the reference as
a function of temperature.

Data Analysis: The DSC thermogram will show an endothermic peak corresponding to melting.
The onset of this peak is taken as the melting point, and the area under the peak is integrated
to calculate the enthalpy of fusion.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
TGA and DSC analysis.
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DSC Experimental Workflow
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Synthesis and Thermal Decomposition Pathway

The synthesis of 5-Methoxy-2-nitroaniline typically involves the nitration of a precursor. A
common synthetic route is the nitration of 3-methoxyaniline. Upon heating, the molecule
undergoes decomposition.
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Synthesis and Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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